Cas no 24059-85-6 (2-Pyridinecarboxamide,3-methoxy-)

• Product Name: 2-Pyridinecarboxamide,3-methoxy-
• CAS No: 24059-85-6
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 2101288
• PubChem ID: 15294279
• Update Time: 2025-05-24

2-Pyridinecarboxamide,3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,3-methoxy-
• 2-​Pyridinecarboxamide, 3-​methoxy-
• 3-methoxy-2-Pyridinecarboxamide
• 3-Methoxypicolinamide
• 24059-85-6
• CS-0450249
• 3-methoxypyridine-2-carboxamide
• SCHEMBL1101140
• D87880

• MDL： MFCD11976464
• Inchi： 1S/C7H8N2O2/c1-11-5-3-2-4-9-6(5)7(8)10/h2-4H,1H3,(H2,8,10)
• InChI Key： WCPJRIMIWAYBEA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1C(N)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.21000
• LogP: 0.88940

Additional information on 2-Pyridinecarboxamide,3-methoxy-

2-Pyridinecarboxamide,3-methoxy- (CAS No. 24059-85-6)

2-Pyridinecarboxamide,3-methoxy-, also known by its CAS number 24059-85-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives and is characterized by its unique structure, which includes a pyridine ring substituted with a methoxy group at the 3-position and a carboxamide group at the 2-position. The combination of these functional groups imparts distinctive chemical properties that make this compound valuable for various applications.

The synthesis of 2-Pyridinecarboxamide,3-methoxy- typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable pyridine derivative with an amide group, followed by methylation to introduce the methoxy substituent. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications in industries such as pharmaceuticals and agrochemicals.

In terms of chemical properties, 2-Pyridinecarboxamide,3-methoxy- exhibits moderate solubility in polar solvents due to the presence of both hydrophilic (methoxy) and hydrophobic (pyridine ring) groups. Its thermal stability is also noteworthy, with a decomposition temperature exceeding 150°C under standard conditions. These characteristics make it suitable for use in high-temperature industrial processes and as a stabilizer in certain formulations.

The biological activity of 2-Pyridinecarboxamide,3-methoxy- has been extensively studied in recent years. Research indicates that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new drugs targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders. Additionally, studies have shown that it exhibits selective inhibition against certain enzymes involved in cancer cell proliferation, highlighting its potential as an anticancer agent.

In the agricultural sector, 2-Pyridinecarboxamide,3-methoxy- has been explored as a component in herbicides and fungicides. Its ability to inhibit key enzymes in plant pathogens makes it effective in controlling crop diseases without causing significant harm to the environment. Field trials conducted in various regions have demonstrated its high efficacy against fungal infections in crops such as wheat and soybeans.

The structural versatility of 2-Pyridinecarboxamide,3-methoxy- also lends itself well to materials science applications. Researchers have investigated its use as a precursor for advanced materials such as conductive polymers and organic semiconductors. The compound's ability to form stable π-conjugated systems makes it a valuable building block for developing next-generation electronic devices.

In conclusion, 2-Pyridinecarboxamide,3-methoxy-, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its applications span from drug development to agricultural chemicals and materials science, underscoring its importance in modern chemistry. As ongoing studies uncover new properties and uses for this compound, its role in advancing technological and medical frontiers is expected to grow significantly.